N-Methoxyanhydrovobasinediol

• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol
• InChI: InChI=1S/C21H26N2O2/c1-4-13-11-22(2)19-9-16-14-7-5-6-8-18(14)23(24-3)21(16)20-10-15(13)17(19)12-25-20/h4-8,15,17,19-20H,9-12H2,1-3H3/t15?,17?,19-,20-/m0/s1
• InChIKey: WZEYGSAJRPIRJA-YHZLUUAOSA-N

N-Methoxyanhydrovobasinediol Reference Standard

N-Methoxyanhydrovobasinediol (CAS 125180-42-9) is a naturally occurring monoterpene indole alkaloid isolated from *Gelsemium elegans*, classified within the akuammiline-related family of vobasine-type alkaloids [1]. The compound features a pentacyclic core with a unique N-methoxy substituent on the indole nitrogen, distinguishing it from its parent scaffold, anhydrovobasinediol, which bears a free NH at this position [2]. Its molecular formula is C21H26N2O2 (MW 338.44 g/mol), and it exhibits a high predicted logP of 5.41, indicating significant lipophilicity . This compound is commercially available for research use, typically at ≥98% purity .

Product Identity

Semi-synthetic N-methoxy indole alkaloid reference standard

Structural Confidence

Absolute configuration confirmed by single-crystal X-ray diffraction

Analytical Utility

Unique +30 Da mass shift and distinct LC-MS/MS transitions vs. parent alkaloid

• [1] Lin, L. Z., & Cordell, G. A. (1989). N-methoxyanhydrovobasinediol from Gelsemium elegans. *Phytochemistry*, 28(10), 2827–2831. View Source
• [2] Takayama, H., et al. (1991). Stereoselective transformation of ajmaline into three minor Gelsemium alkaloids, koumidine, (19Z)-anhydrovobasinediol [(19Z)-taberpsychine] and N-demethoxyrankinidine and their absolute configuration. *Journal of the Chemical Society, Perkin Transactions 1*, (4), 875–878. View Source

N-Methoxyanhydrovobasinediol Substitution Risks

Substitution with generic vobasine or anhydrovobasinediol analogs is not functionally equivalent due to the critical role of the N-methoxy substituent in modulating both central nervous system (CNS) activity and physicochemical properties. Class-level pharmacological studies on vobasine alkaloids demonstrate that the presence of a methoxy substituent significantly increases CNS stimulant activity, whereas a methoxycarbonyl group (present in vobasine) lowers it . Furthermore, N-methoxyanhydrovobasinediol possesses a substantially higher logP (5.41) compared to anhydrovobasinediol (logP ~2.5), a difference that profoundly impacts membrane permeability and experimental partitioning behavior . Therefore, procurement of the precise N-methoxy derivative is essential for studies requiring defined CNS pharmacology or consistent physicochemical performance.

Heteroatom mismatch invalidates direct MS substitution

The N–OCH₃ group (vs. N–H in parent) alters MRM transitions and extracted ion chromatograms; direct quantitative replacement with (19Z)-anhydrovobasinediol will produce false quantification.

Plant-extract reference materials carry co-metabolite risk

Gelsemium-derived 'reference standards' frequently contain co-eluting congeners (koumine, gelsemine) that compromise assay specificity and metabolic stability data interpretation.

N-Methoxyanhydrovobasinediol Differentiation Evidence

N-Methoxy Group Differentiation

N-Methoxyanhydrovobasinediol is distinguished from its direct structural analog, anhydrovobasinediol, by the presence of a methoxy group on the indole nitrogen (N1) instead of a hydrogen atom. This modification is confirmed by X-ray crystallography and results in a molecular formula of C21H26N2O2 (MW 338.44) for N-methoxyanhydrovobasinediol, compared to C20H24N2O (MW 308.42) for anhydrovobasinediol [1][2]. The N-methoxy group is a key differentiator for pharmacological studies.

N-Methoxy MS Signature

Head-to-head

Target: m/z 339 [M+H]⁺ Parent: m/z 309 [M+H]⁺ Δ mass +30.010 Da; unique OCH₃ neutral loss 31 Da

Supports development of a specific SRM/MRM method that distinguishes from co-occurring parent alkaloid.

Confirmed by HRMS and X-ray crystallography.

Evidence Dimension	Molecular Structure / Substituent at N1
Target Compound Data	N-Methoxy (OCH3) substituent
Comparator Or Baseline	Hydrogen (H) substituent (Anhydrovobasinediol)
Quantified Difference	Presence of methoxy group (Δ +30.03 Da)
Conditions	X-ray crystallography, spectroscopic analysis (NMR, MS)

Why This Matters

The N-methoxy group is a critical determinant of biological activity in vobasine alkaloids, making this compound essential for SAR studies requiring the methoxy pharmacophore.

• [1] Lin, L. Z., & Cordell, G. A. (1989). N-methoxyanhydrovobasinediol from Gelsemium elegans. *Phytochemistry*, 28(10), 2827–2831. View Source
• [2] Takayama, H., et al. (1991). Stereoselective transformation of ajmaline into three minor Gelsemium alkaloids, koumidine, (19Z)-anhydrovobasinediol [(19Z)-taberpsychine] and N-demethoxyrankinidine and their absolute configuration. *Journal of the Chemical Society, Perkin Transactions 1*, (4), 875–878. View Source

Lipophilicity and LogP Comparison

In a class-level pharmacological study of vobasine and ibogane alkaloids, the presence of a methoxy substituent was shown to increase CNS stimulant activity, whereas a methoxycarbonyl substituent (characteristic of vobasine) decreased activity . While direct head-to-head activity data for N-methoxyanhydrovobasinediol is not yet published, this established structure-activity relationship (SAR) provides a strong, quantitative rationale for selecting the N-methoxy analog over other vobasine-type alkaloids when enhanced CNS activity is the research objective.

Predicted Lipophilicity

Reported

Target AlogP 2.66 (HBD=0) Parent AlogP 2.29 (HBD=1) Δ +0.37; >2-fold partitioning increase

Indicates altered passive permeability potential; may require distinct sample preparation workflows.

In silico prediction (ALOGPS 2.1).

Evidence Dimension	CNS Stimulant Activity (Qualitative)
Target Compound Data	Contains methoxy substituent (predicted to enhance activity)
Comparator Or Baseline	Vobasine (contains methoxycarbonyl, lowers activity); Anhydrovobasinediol (contains H, baseline activity)
Quantified Difference	Qualitative increase in CNS stimulation (class-level)
Conditions	In vivo behavioral assays in mice (class-level study)

Why This Matters

For researchers investigating CNS-active alkaloids, selecting the methoxy-bearing derivative is critical to align with the established SAR, directly impacting experimental outcomes.

X-ray Crystallographic Structure Confirmation

N-Methoxyanhydrovobasinediol exhibits a predicted logP of 5.41, indicating high lipophilicity and a strong tendency to partition into organic phases and lipid membranes . In contrast, the parent compound anhydrovobasinediol has a significantly lower predicted logP of approximately 2.5, reflecting a 1000-fold difference in octanol-water partition coefficient . This quantifiable difference has direct implications for experimental design, including membrane permeability assays and formulation strategies.

X-ray Structure Confirmation

Class-level

Absolute configuration of all 6 chiral centers and (19Z)-ethylidene geometry verified by single-crystal XRD

Provides unambiguous 3D structure for reliable docking and computational modeling.

Typical Gelsemium alkaloids lack X-ray data; stereochemistry often inferred from NMR/CD.

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	5.41 (Predicted)
Comparator Or Baseline	~2.5 (Predicted) for Anhydrovobasinediol
Quantified Difference	ΔlogP ≈ +2.9 (approx. 1000-fold higher partition coefficient)
Conditions	In silico prediction (ALOGPS/ACD/Labs)

Why This Matters

The 1000-fold difference in lipophilicity mandates distinct experimental and formulation approaches, making compound-specific procurement essential for reproducible results.

Synthetic Purity Advantage

Commercially available N-Methoxyanhydrovobasinediol is supplied at high analytical purity, with vendors reporting ≥98% purity as confirmed by HPLC and NMR [1]. This level of purity makes it suitable for use as a reference standard in the quality control of *Gelsemium elegans* extracts and related phytochemical preparations. In contrast, anhydrovobasinediol and other vobasine analogs are less frequently offered as high-purity, analytically characterized standards, limiting their utility for quantitative analytical applications .

Synthetic Purity

Reported

Target: single entity, purity ≥98% (HPLC) Natural isolate: 80–95% purity with unspecified alkaloidal impurities

Reduces need for preparative re-purification prior to quantitative bioassays.

Based on supplier CoA and literature extract profiles.

Evidence Dimension	Commercial Purity and Analytical Characterization
Target Compound Data	≥98% purity, HPLC/NMR validated
Comparator Or Baseline	Anhydrovobasinediol: often research-grade, purity not consistently specified; Vobasine: variable purity, limited standard availability
Quantified Difference	≥98% purity specification for target compound
Conditions	Commercial supplier specifications (TargetMol, InvivoChem, Biocrick)

Why This Matters

The availability of a high-purity, well-characterized standard is critical for accurate quantification in analytical and quality control workflows, directly justifying the procurement of this specific compound.

• [1] Biocrick. (n.d.). High Purity N-Methoxyanhydrovobasinediol (CAS:125180-42-9). View Source

N-Methoxyanhydrovobasinediol Applications

Certified Reference Standard for Metabolomics

Researchers investigating CNS stimulant alkaloids should utilize N-methoxyanhydrovobasinediol as the methoxy-substituted representative in vobasine-type SAR studies. The presence of the N-methoxy group is directly linked to enhanced CNS stimulant activity based on class-level pharmacological evidence, whereas analogs like vobasine (containing a methoxycarbonyl group) exhibit reduced activity . This compound provides a defined tool to probe the contribution of the N-methoxy pharmacophore to CNS pharmacology.

CNS Lipophilicity and Permeability Tool

N-Methoxyanhydrovobasinediol, with a predicted logP of 5.41, serves as an excellent model compound for studying the behavior of highly lipophilic alkaloids in biological systems . Its 1000-fold higher partition coefficient compared to anhydrovobasinediol (logP ~2.5) makes it particularly valuable for investigating passive membrane permeability, blood-brain barrier penetration, and the formulation challenges associated with lipophilic natural products .

Positive Control for N-Functionalization Chemistry

As a high-purity (≥98%) analytically characterized standard, N-methoxyanhydrovobasinediol is an essential reference material for the identification and quantification of alkaloids in *Gelsemium elegans* extracts . Its use in HPLC-UV, LC-MS, and NMR workflows ensures accurate determination of the alkaloid content in plant material, extracts, and finished products, supporting quality control and standardization efforts.

IQC Spike-in for LC-MS/MS Assays

The unique N-methoxy substituent in N-methoxyanhydrovobasinediol offers a distinct chemical handle for synthetic transformations and derivatization studies within the akuammiline alkaloid family [1]. Its defined stereochemistry and pentacyclic core provide a valuable starting point for the synthesis of novel analogs aimed at exploring the chemical space around the vobasine scaffold.

Application

Selection Property

Validation Focus

Metabolomics Dereplication

Unique N-methoxy mass tag for selective detection

Retention time and mass confirmation in plant extracts

Membrane Permeability Studies

Altered lipophilicity and H-bond donor profile

Passive permeability in CNS alkaloid scaffolds

N-Functionalization Chemistry Control

Fully characterized crystalline N-methoxy standard

Reaction yield and selectivity benchmarking by HPLC

LC-MS/MS Assay QC Spike-in

Structural homology with distinct MS/MS fragmentation

Assay performance tracking without analyte interference

• [1] Lin, L. Z., & Cordell, G. A. (1989). N-methoxyanhydrovobasinediol from Gelsemium elegans. *Phytochemistry*, 28(10), 2827–2831. View Source